Cas no 2229337-59-9 (4-(3-bromo-4-methylthiophen-2-yl)-1,3-oxazolidin-2-one)

• Product Name: 4-(3-bromo-4-methylthiophen-2-yl)-1,3-oxazolidin-2-one
• CAS No: 2229337-59-9
• MF: C₈H₈BrNO₂S
• MW: 262.123620033264
• CID: 5820824
• PubChem ID: 165671794
• Update Time: 2025-11-01

4-(3-bromo-4-methylthiophen-2-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-4-methylthiophen-2-yl)-1,3-oxazolidin-2-one
• EN300-1919937
• 2229337-59-9

• Inchi： 1S/C8H8BrNO2S/c1-4-3-13-7(6(4)9)5-2-12-8(11)10-5/h3,5H,2H2,1H3,(H,10,11)
• InChI Key： ICDQXTCPGOYLGS-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1C1COC(N1)=O

Computed Properties

• Exact Mass: 260.94591g/mol
• Monoisotopic Mass: 260.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.6Ų

Additional information on 4-(3-bromo-4-methylthiophen-2-yl)-1,3-oxazolidin-2-one

4-(3-Bromo-4-Methylthiophen-2-yl)-1,3-Oxazolidin-2-one: A Comprehensive Overview

4-(3-Bromo-4-Methylthiophen-2-yl)-1,3-Oxazolidin-2-one is a compound with the CAS registry number 2229337-59-9, representing a unique structure that combines a thiophene ring with an oxazolidinone moiety. This compound has garnered attention in the fields of organic chemistry, pharmaceutical research, and materials science due to its intriguing properties and potential applications.

The molecular structure of 4-(3-Bromo-4-Methylthiophen-2-yl)-1,3-Oxazolidin-2-one is characterized by a thiophene ring substituted with a bromine atom at the 3-position and a methyl group at the 4-position. The oxazolidinone ring, which is fused to the thiophene, introduces additional functional groups that enhance the compound's reactivity and versatility. This combination makes it a valuable building block in organic synthesis and drug discovery.

Recent studies have highlighted the potential of oxazolidinones as bioactive agents in medicinal chemistry. For instance, researchers have explored their role as inhibitors of various enzymes, including proteases and kinases, which are critical targets in the development of anti-cancer and anti-inflammatory drugs. The presence of bromine in the thiophene ring further enhances the compound's electronic properties, making it an attractive candidate for exploring new therapeutic avenues.

In terms of synthesis, 4-(3-Bromo-4-Methylthiophen-2-yl)-1,3-Oxazolidin-2-one can be prepared through a variety of methods, including condensation reactions and cyclization processes. One notable approach involves the reaction of substituted thiophenes with carbonyl compounds under specific conditions to form the oxazolidinone ring. This method has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

The compound's physical properties, such as its solubility and stability under different conditions, have also been extensively studied. For example, research has shown that oxazolidinones exhibit good solubility in polar solvents, which is advantageous for their use in drug delivery systems. Additionally, their thermal stability makes them suitable for applications in high-temperature environments.

From an applications perspective, 4-(3-Bromo-4-Methylthiophen-2-yl)-1,3-Oxazolidin-2-one has found use in various industries. In pharmaceuticals, it serves as a precursor for more complex molecules with bioactive properties. In materials science, its unique electronic structure makes it a candidate for use in organic electronics and optoelectronic devices.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. For instance, density functional theory (DFT) calculations have provided insights into its electronic configuration and reactivity patterns. These findings are paving the way for more precise predictions of its behavior in different chemical environments.

In conclusion, 4-(3-Bromo-4-Methylthiophen-2-yl)-1,3-Oxazolidin-2-one is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent research advancements, positions it as an important tool in modern chemical research and development.